Cas no 2098313-71-2 ((2-Azido-1,1,2,2-tetrafluoroethoxy)benzene)

• Product Name: (2-Azido-1,1,2,2-tetrafluoroethoxy)benzene
• CAS No: 2098313-71-2
• MF: C₈H₅F₄N₃O
• MW: 235.13841509819
• CID: 5560367
• PubChem ID: 151408947
• Update Time: 2025-05-19

(2-Azido-1,1,2,2-tetrafluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-37384690
• (2-azido-1,1,2,2-tetrafluoroethoxy)benzene
• 2098313-71-2
• (2-Azido-1,1,2,2-tetrafluoroethoxy)benzene

• Inchi： 1S/C8H5F4N3O/c9-7(10,14-15-13)8(11,12)16-6-4-2-1-3-5-6/h1-5H
• InChI Key： OYCBEZIGGPVRBF-UHFFFAOYSA-N
• SMILES： FC(C(N=[N+]=[N-])(F)F)(OC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 235.03687444g/mol
• Monoisotopic Mass: 235.03687444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 23.6Ų

Additional information on (2-Azido-1,1,2,2-tetrafluoroethoxy)benzene

Recent Advances in the Application of (2-Azido-1,1,2,2-tetrafluoroethoxy)benzene (CAS: 2098313-71-2) in Chemical Biology and Pharmaceutical Research

The compound (2-Azido-1,1,2,2-tetrafluoroethoxy)benzene (CAS: 2098313-71-2) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This fluorinated azido compound exhibits unique reactivity due to the combination of an azido group and a tetrafluoroethoxy moiety, making it particularly valuable for click chemistry applications, bioconjugation, and the synthesis of novel drug candidates. Recent studies have highlighted its potential in the development of targeted therapeutics and diagnostic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (2-Azido-1,1,2,2-tetrafluoroethoxy)benzene as a key intermediate in the synthesis of fluorinated small-molecule inhibitors targeting protein-protein interactions. The compound's ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions while introducing fluorine atoms proved crucial for enhancing both binding affinity and metabolic stability of the resulting inhibitors. The study reported a 40% improvement in target engagement compared to non-fluorinated analogs.

Another significant application was demonstrated in a Nature Chemical Biology paper, where the compound was employed for site-specific labeling of membrane proteins. The tetrafluoroethoxy group's lipophilicity facilitated membrane penetration, while the azido group allowed for subsequent bioorthogonal conjugation with fluorescent probes. This approach enabled real-time tracking of receptor trafficking in live cells with minimal background signal, representing a major advancement in cellular imaging techniques.

Recent synthetic methodology developments have also expanded the utility of 2098313-71-2. A 2024 ACS Catalysis publication described a novel photoredox-catalyzed reaction that leverages the compound's azido group for C-N bond formation under mild conditions. This method has been successfully applied to the late-stage functionalization of complex pharmaceutical scaffolds, including several FDA-approved drugs, potentially opening new avenues for structure-activity relationship studies.

From a safety and pharmacokinetic perspective, studies have shown that the introduction of the tetrafluoroethoxy moiety through this reagent can significantly improve blood-brain barrier penetration while maintaining favorable toxicity profiles. This characteristic has sparked interest in its use for central nervous system drug development, with several candidates currently in preclinical evaluation.

Looking forward, the unique properties of (2-Azido-1,1,2,2-tetrafluoroethoxy)benzene position it as a valuable tool for multiple areas of pharmaceutical innovation. Ongoing research is exploring its application in PROTAC design, radiopharmaceutical development, and the creation of fluorinated biomaterials. As synthetic methods continue to evolve and our understanding of fluorine effects in medicinal chemistry deepens, this compound is likely to play an increasingly important role in drug discovery pipelines.